N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide

• IUPAC Name: N-(7-methyl-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C19H15N3OS/c1-13-9-10-22-16(12-13)20-17(15-8-5-11-24-15)18(22)21-19(23)14-6-3-2-4-7-14/h2-12H,1H3,(H,21,23)
• InChI Key: OVFLFOQKWYSFNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C19H15N3OS
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, closely related to N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide, involves key steps such as tosylation of aminopyridines, followed by treatment with appropriate acetamides. A notable step in the synthesis of related compounds includes the use of a Horner−Emmons reagent for incorporating methyl vinylcarboxamide directly, which leads to the formation of the desired E-isomer without the need for reverse-phase preparative HPLC for isomer separation before evaluating antiviral activity (Hamdouchi et al., 1999).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives, including benzamido, ureido, and thioureido derivatives, has been proven through NMR spectroscopy. These studies provide insights into the arrangement and connectivity of atoms within the molecules, which are critical for understanding their chemical behavior and potential as antiviral agents (Chaouni-Benabdallah et al., 2001).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridine compounds undergo various chemical reactions that highlight their versatility. For instance, their reactions with hydroxamoyl halides have led to the synthesis of isoxazole, imidazo[1,2‐a]pyridine, imidazo[1,2‐a]pyrimidine, and benz‐1,2,4‐triazine derivatives, demonstrating the potential for diverse chemical modifications and applications (Abdelhamid et al., 1988).

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting points, and stability, are essential for their development and application in various fields. Detailed analyses of these properties are necessary to optimize the compounds for specific uses, though specific studies on this compound's physical properties are not directly cited in the available literature.

Chemical Properties Analysis

The chemical properties of imidazo[1,2-a]pyridines, including their reactivity, potential for functionalization, and interaction with other molecules, are central to their application in chemistry and biology. For example, the synthesis of guanidine derivatives illustrates the functionalization reactions that these compounds can undergo, further expanding their utility in various chemical contexts (Balewski & Kornicka, 2021).

Safety and Hazards

Sigma-Aldrich provides “N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide” as part of a collection of rare and unique chemicals. The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

The future directions for “N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide” and similar compounds could involve further exploration of their diverse bioactivity. Additionally, the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects, could be a focus.